Cas no 62002-31-7 (3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine dihydrochloride)

• Product Name: 3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine dihydrochloride
• CAS No: 62002-31-7
• MF: C₆H₁₁Cl₂N₃
• MW: 196.077638864517
• MDL: MFCD00182087
• CID: 889529
• PubChem ID: 16418004
• Update Time: 2025-06-14

3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydro-3H-imidazo[4,5-c]pyridine dihydrochloride
• 4,5,6,7-TETRAHYDRO-1H-IMIDAZOL[4,5-C]-PYRIDINE DIHYDROCHLORIDE
• SPINACEAMINE DIHYDROCHLORIDE
• 1H-IMidazo[4,5-c]pyridine, 4,5,6,7-tetrahydro-, dihydrochloride
• 4,5,6,7-tetrahydro-1H-imidazo (4,5,C) pyridine dihydrochloride
• 4,5,6,7-Tetrahydro-1H-imidazo[4,5-c]pyridine dihydrochloride
• SPINACEAMINE DIHYDROCHLORIDE DIHYDRATE
• 3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine dihydrochloride
• 1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine dihydrochloride
• 4,5,6,7-tetrahydro-3h-imidazo[4,5-c]pyridinedihydrochloride

• MDL： MFCD00182087
• Inchi： 1S/C6H9N3.2ClH/c1-2-7-3-6-5(1)8-4-9-6;;/h4,7H,1-3H2,(H,8,9);2*1H
• InChI Key： NNMNMCZLZDPGQA-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC2=C(CC1)N=CN2

Computed Properties

• Exact Mass: 159.05600
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 105
• Topological Polar Surface Area: 40.7

Experimental Properties

• PSA: 40.71000
• LogP: 1.18620

3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine dihydrochloride Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine dihydrochloride

Comprehensive Overview of 3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine dihydrochloride (CAS No. 62002-31-7)

3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine dihydrochloride (CAS No. 62002-31-7) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its fused imidazole and pyridine rings, is a valuable intermediate in the synthesis of bioactive molecules. Its unique structure makes it a subject of interest for researchers exploring novel therapeutic agents, particularly in the fields of central nervous system (CNS) disorders and infectious diseases.

The imidazo[4,5-c]pyridine scaffold is known for its versatility in drug design, owing to its ability to interact with various biological targets. The dihydrochloride salt form (62002-31-7) enhances the compound's solubility and stability, making it more suitable for experimental and industrial applications. Recent studies have highlighted its potential in modulating enzyme activity and receptor binding, which are critical in developing treatments for conditions like neurodegenerative diseases and chronic inflammation.

In the context of current research trends, 3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine dihydrochloride is often discussed alongside small molecule therapeutics and precision medicine. These topics are highly searched in academic and industry circles, reflecting the growing demand for targeted and efficient treatments. The compound's role in high-throughput screening and structure-activity relationship (SAR) studies further underscores its relevance in modern drug discovery.

From a synthetic chemistry perspective, the preparation of 62002-31-7 involves multi-step reactions that emphasize regioselectivity and yield optimization. Researchers frequently search for improved synthetic routes to this compound, aiming to reduce costs and environmental impact. Green chemistry principles, such as catalyst recycling and solvent-free reactions, are increasingly applied to its production, aligning with global sustainability goals.

The pharmacological profile of 3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine dihydrochloride is another area of intense investigation. Its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator has been explored in preclinical studies. These findings are particularly relevant to the cancer research community, where kinase inhibitors play a pivotal role in targeted therapy. Additionally, its application in neuropharmacology is being examined, with some studies suggesting its utility in addressing cognitive impairments.

Quality control and analytical characterization of CAS No. 62002-31-7 are critical for ensuring its suitability in research and development. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify purity and structural integrity. These methods are frequently searched by analytical chemists and quality assurance professionals, highlighting the compound's importance in rigorous scientific workflows.

In summary, 3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine dihydrochloride (CAS No. 62002-31-7) is a multifaceted compound with broad applications in medicinal chemistry and drug development. Its significance is amplified by ongoing advancements in biotechnology and computational modeling, which continue to uncover new possibilities for this and related heterocycles. As research progresses, this compound is likely to remain a key player in the quest for innovative and effective therapeutic solutions.